Cas no 16837-10-8 (4(1H)-Pyrimidinone,6-amino-1-butyl-2,3-dihydro-2-thioxo-)

• Product Name: 4(1H)-Pyrimidinone,6-amino-1-butyl-2,3-dihydro-2-thioxo-
• CAS No: 16837-10-8
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 145412
• PubChem ID: 3614571
• Update Time: 2025-04-19

4(1H)-Pyrimidinone,6-amino-1-butyl-2,3-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,6-amino-1-butyl-2,3-dihydro-2-thioxo-
• 6-amino-1-butyl-2-sulfanylidenepyrimidin-4-one
• DTXSID50394305
• SBB024009
• NSC 101994
• NSC101994
• NSC-101994
• AKOS005167448
• NCIOpen2_001756
• 6-AMINO-1-BUTYL-2-THIOXO-2,3-DIHYDRO-4(1H)-PYRIMIDINONE
• 16837-10-8

• Inchi： 1S/C8H13N3OS/c1-2-3-4-11-6(9)5-7(12)10-8(11)13/h5H,2-4,9H2,1H3,(H,10,12,13)
• InChI Key： OHLCCYYHDVPLBX-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(N)N1CCCC)=O

Computed Properties

• Exact Mass: 199.07809
• Monoisotopic Mass: 199.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.27
• Refractive Index: 1.623
• PSA: 58.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones